Cas no 14807-05-7 (L-Fructose, 6-deoxy-)

• Product Name: L-Fructose, 6-deoxy-
• CAS No: 14807-05-7
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• MDL: MFCD27946563
• CID: 166499
• PubChem ID: 14461866
• Update Time: 2025-06-11

L-Fructose, 6-deoxy- Chemical and Physical Properties

Names and Identifiers

• L-Fructose, 6-deoxy-
• Rhamnulose
• Fructose,6-deoxy-, L- (8CI)
• L-Rhamnulose
• 6-Deoxy-L-sorbose
• 6-Deoxy-L-arabino-2-hexulose
• keto-L-rhamnulose
• CHEBI:17897
• QZNPNKJXABGCRC-FUTKDDECSA-N
• 6-deoxy-L-fructose
• 6-deoxy L-fructose
• 14807-05-7
• SCHEMBL3392724
• L-Rhamnulose, >=80% (HPLC)
• 6-deoxy-L-arabino-hex-2-ulose
• C00861
• (3R,4S,5S)-1,3,4,5-tetrahydroxyhexan-2-one
• Q27102710

• MDL： MFCD27946563
• Inchi： 1S/C6H12O5/c1-3(8)5(10)6(11)4(9)2-7/h3,5-8,10-11H,2H2,1H3/t3-,5-,6-/m0/s1
• InChI Key： QZNPNKJXABGCRC-FUTKDDECSA-N
• SMILES： O[C@@H]([C@H](C)O)[C@H](C(CO)=O)O

Computed Properties

• Exact Mass: 164.06846
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 97.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on L-Fructose, 6-deoxy-

Introduction to L-Fructose, 6-deoxy- (CAS No. 14807-05-7)

L-Fructose, 6-deoxy-, formally identified by its Chemical Abstracts Service (CAS) number 14807-05-7, is a significant compound in the field of biochemical research and pharmaceutical development. This monosaccharide derivative holds a unique structural configuration that distinguishes it from other fructose-related molecules, making it a subject of extensive interest in both academic and industrial settings. The absence of a hydroxyl group at the C6 position, as indicated by the suffix "-6-deoxy-", imparts distinct chemical and biological properties that have been explored in various therapeutic applications.

The compound’s significance is underscored by its role as a precursor in synthesizing several pharmacologically relevant molecules. Its structural framework allows for modifications that can yield derivatives with enhanced bioavailability or targeted therapeutic effects. Recent advancements in glycoscience have highlighted the utility of L-Fructose, 6-deoxy- in designing novel carbohydrate-based drugs, particularly those aimed at modulating immune responses and carbohydrate metabolism.

In the realm of medical research, L-Fructose, 6-deoxy- has been investigated for its potential in developing treatments for metabolic disorders. Studies have demonstrated its ability to influence key enzymes involved in glycolysis and gluconeogenesis, suggesting its therapeutic value in conditions such as diabetes and obesity. The compound’s unique interaction with cellular receptors has also sparked interest in its role as an antagonist or agonist in drug design.

One of the most compelling areas of research involves the application of L-Fructose, 6-deoxy- in cancer therapy. Emerging evidence suggests that this compound can selectively inhibit certain pathways in tumor cells while sparing healthy tissues. This selectivity is attributed to its ability to disrupt the aberrant carbohydrate metabolism often observed in cancerous growths. Researchers are currently exploring synthetic analogs of L-Fructose, 6-deoxy- to enhance its efficacy and reduce potential side effects.

The industrial synthesis of L-Fructose, 6-deoxy- has also seen significant progress. Modern biotechnological approaches have enabled the production of this compound with higher yields and purity, making it more accessible for large-scale applications. These advancements have not only reduced production costs but also opened new avenues for its use in food additives, nutraceuticals, and diagnostic reagents.

Another exciting development is the application of L-Fructose, 6-deoxy- in nanomedicine. Its molecular structure makes it an ideal candidate for conjugating with nanoparticles used in drug delivery systems. By leveraging its ability to bind to specific biomolecules, researchers have developed targeted delivery systems that enhance the efficacy of therapeutic agents while minimizing systemic toxicity.

The environmental impact of producing and utilizing L-Fructose, 6-deoxy- has also been a focus of recent studies. Sustainable synthesis methods are being developed to minimize waste and energy consumption during production. Additionally, researchers are exploring ways to repurpose byproducts from its synthesis into other valuable chemicals, aligning with green chemistry principles.

Future research directions for L-Fructose, 6-deoxy- include exploring its potential in gene therapy and regenerative medicine. Its ability to interact with nucleic acids and cellular machinery suggests that it could be used to deliver therapeutic genes or promote tissue regeneration. Furthermore, the compound’s role in modulating inflammation pathways makes it a promising candidate for treating chronic inflammatory diseases.

In conclusion, L-Fructose, 6-deoxy- (CAS No. 14807-05-7) is a versatile and multifaceted compound with significant implications across multiple domains of science and medicine. Its unique structural properties and biological activities continue to drive innovation in drug discovery, metabolic research, and nanotechnology. As our understanding of this compound grows, so too do the possibilities for harnessing its potential to address some of the most pressing challenges in healthcare and biotechnology.